Cas no 53130-45-3 (2,4-bis(trifluoromethyl)benzamide)

2,4-Bis(trifluoromethyl)benzamide is a fluorinated aromatic amide compound characterized by the presence of two trifluoromethyl groups at the 2- and 4-positions of the benzene ring. This structural feature imparts high electron-withdrawing properties, enhancing its reactivity in nucleophilic substitution and cross-coupling reactions. The compound is valued in pharmaceutical and agrochemical research as a versatile intermediate for synthesizing bioactive molecules, particularly those requiring enhanced metabolic stability and lipophilicity. Its trifluoromethyl groups also contribute to improved binding affinity in target interactions. The compound exhibits good thermal and chemical stability, making it suitable for rigorous synthetic conditions. Handling requires standard precautions for fluorinated aromatic compounds.
2,4-bis(trifluoromethyl)benzamide structure
53130-45-3 structure
Product Name:2,4-bis(trifluoromethyl)benzamide
CAS No:53130-45-3
MF:C9H5F6NO
MW:257.132523298264
MDL:MFCD00083536
CID:89745
PubChem ID:2736099
Update Time:2025-10-29

2,4-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-bis(trifluoromethyl)benzamide
    • 2,3-DIMETHYL-5-PIPERIDIN-1-YL-HEPTA-2,4,6-TRIENAL
    • JRD-0398
    • JS-4109
    • 4,6-bis-trifluoromethyl-benzamide
    • CS-0313493
    • MFCD00083536
    • FT-0609951
    • C13393
    • A829408
    • 53130-45-3
    • SCHEMBL1002163
    • AKOS015852699
    • DTXSID20371128
    • SY061854
    • DB-019860
    • MDL： MFCD00083536
    • Inchi： 1S/C9H5F6NO/c10-8(11,12)4-1-2-5(7(16)17)6(3-4)9(13,14)15/h1-3H,(H2,16,17)
    • InChI Key： UFXIIQGMMJQZPG-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C(N)=O)(F)F

Computed Properties

  • Exact Mass: 257.02800
  • Monoisotopic Mass: 257.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: powder
  • Density: 1.468
  • Boiling Point: 207.4°Cat760mmHg
  • Flash Point: 79.2°C
  • Refractive Index: 1.428
  • PSA: 43.09000
  • LogP: 3.52340
  • Solubility: Not determined

2,4-bis(trifluoromethyl)benzamide Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Safety Term：S26-S36

2,4-bis(trifluoromethyl)benzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-bis(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005818-5g
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
5g
 2502.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
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TRC
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2,4-Bis(trifluoromethyl)benzamide
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 $ 50.00 2022-06-02
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2,4-Bis(trifluoromethyl)benzamide
 53130-45-3
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 $ 65.00 2022-06-02
TRC
T901330-500mg
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3
500mg
 $ 95.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005818-5g
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
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 2502CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005818-1g
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
1g
 552CNY 2021-05-07
Alichem
A015001680-250mg
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
250mg
 $494.40 2023-09-01
Alichem
A015001680-500mg
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
500mg
 $863.90 2023-09-01
Alichem
A015001680-1g
2,4-Bis(trifluoromethyl)benzamide
 53130-45-3 97%
1g
 $1564.50 2023-09-01

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